![molecular formula C9H11NO3S B2429793 Methyl 4-[imino(methyl)oxo-lambda6-sulfanyl]benzoate CAS No. 1147096-51-2](/img/structure/B2429793.png)
Methyl 4-[imino(methyl)oxo-lambda6-sulfanyl]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 4-[imino(methyl)oxo-lambda6-sulfanyl]benzoate is a useful research compound. Its molecular formula is C9H11NO3S and its molecular weight is 213.25. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antioxidant and Anti-inflammatory Agents
A study conducted by Kate et al. (2020) explored the synthesis of compounds with a similar structure to Methyl 4-[imino(methyl)oxo-lambda6-sulfanyl]benzoate. These compounds demonstrated significant antioxidant and anti-inflammatory activities, suggesting potential applications in the development of new treatments for conditions related to oxidative stress and inflammation. Notably, specific compounds within this series displayed excellent antioxidant and anti-inflammatory properties (Kate et al., 2020).
Liquid Crystalline Properties
In another study, Thaker et al. (2012) synthesized and characterized compounds, including one similar to the chemical , for their liquid crystalline properties. This research is particularly relevant for applications in materials science, as these compounds could be used in liquid crystal displays and other technologies requiring controlled anisotropic fluid properties (Thaker et al., 2012).
Anti-Corrosion Applications
Kumar et al. (2018) studied a compound structurally related to this compound for its potential as an eco-friendly anti-corrosion catalyst. This research highlights the potential application of such compounds in protecting metals against corrosion, especially in acidic environments, which is valuable for various industrial applications (Kumar et al., 2018).
Phase Transition Studies in Liquid Crystals
Research by Ong and Ha (2013) focused on the phase transition behaviors and characteristics of a series of compounds, including one similar to the chemical of interest, in liquid crystals. This study is significant for the development of new materials with specific thermal and optical properties, which can be used in advanced technologies (Ong & Ha, 2013).
Properties
IUPAC Name |
methyl 4-(methylsulfonimidoyl)benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3S/c1-13-9(11)7-3-5-8(6-4-7)14(2,10)12/h3-6,10H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLJCURWEBARIDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)S(=N)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1147096-51-2 |
Source
|
Record name | methyl 4-[imino(methyl)oxo-lambda6-sulfanyl]benzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.